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Compound of Interest

Compound Name: 4-Phenylbut-2-enoic acid

Cat. No.: B8713360

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
suppliers, and key technical data for 4-Phenylbut-2-enoic acid. Intended for professionals in
research and drug development, this document consolidates essential information to facilitate
procurement and application of this compound.

Compound Identification and Properties

4-Phenylbut-2-enoic acid is a carboxylic acid containing a phenyl group and a carbon-carbon
double bond within its backbone. It is a valuable building block in organic synthesis.[1] The
most commonly available isomer is the (E)-isomer, also known as (E)-4-Phenyl-2-butenoic
acid.

Table 1: Physicochemical Properties of (E)-4-Phenylbut-2-enoic acid
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Property Value Source
CAS Number 2243-52-9, 60341-39-1 [2][3][4]
Molecular Formula C10H1002 [2][3]
Molecular Weight 162.19 g/mol [2][3]
IUPAC Name (E)-4-phenylbut-2-enoic acid [2][3]
C1=CC=C(C=C1l)C/C=CI/C(=0
SMILES [2]
)O
InChl=1S/C10H1002/c11-
InChl 10(12)8-4-7-9-5-2-1-3-6-9/h1- [2]
6,8H,7H2,(H,11,12)/b8-4+
SCBUQIQXUBOQAI-
InChIKey QI N (2]

XBXARRHUSA-N

A related compound, (E)-4-oxo-4-phenylbut-2-enoic acid, is also commercially available and

sometimes mistaken for the target compound. It is critical to verify the CAS number before

procurement.

Table 2: Physicochemical Properties of (E)-4-oxo-4-phenylbut-2-enoic acid

Property Value Source

CAS Number 17812-07-6, 583-06-2 [51I61[7]

Molecular Formula C10H803 [51[6]

Molecular Weight 176.17 g/mol [5]

Melting Point 94-97 °C [518]
White solid / Light yellow

Appearance [819]
patchy crystals

- Insoluble in water; Soluble in

Solubility [8]
alcohol, ether, and hot water.
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Commercial Suppliers and Availability

A number of chemical suppliers offer 4-Phenylbut-2-enoic acid, primarily the (E)-isomer, for

research and development purposes. Availability, purity, and quantity vary among suppliers.

Table 3: Commercial Suppliers of (E)-4-Phenylbut-2-enoic acid

] ] Available
Supplier CAS Number Purity .
Quantities

Alfa Chemistry 2243-52-9 N/A Research quantities

BenchChem 2243-52-9 N/A Research quantities

Advanced "
60341-39-1 95% Research quantities

ChemBlocks

AccelPharmTech 2243-52-9 N/A Research quantities

Table 4. Commercial Suppliers of (E)-4-oxo-4-phenylbut-2-enoic acid

] ] Available

Supplier CAS Number(s) Purity .
Quantities

Sigma-Aldrich 17812-07-6 98% 50mg
Arctom 17812-07-6 >=98% 10g, 259, 100g
Key Organics 583-06-2 N/A 1mg, 10g, 259, 100g
MOLBASE 583-06-2 N/A Research quantities
BLDpharm 17812-07-6 N/A Research quantities

Safety and Handling

(E)-4-oxo-4-phenylbut-2-enoic acid is classified as an irritant, affecting the eyes, skin, and

respiratory system.[8][9] Standard laboratory safety protocols should be followed when

handling this compound. This includes the use of personal protective equipment such as

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/product/b8713360?utm_src=pdf-body
https://www.benchchem.com/product/b8713360?utm_src=pdf-body
https://www.benchchem.com/product/b8713360?utm_src=pdf-body
https://www.benchchem.com/product/b8713360?utm_src=pdf-body
https://www.chembk.com/en/chem/4-oxo-4-phenylbut-2-enoic%20acid
https://key.molbase.com/index.php?k=Dn0BIgMnUnBVO1RzAToCcQ8zDX4PdQBwBD9dDwR%2FWlldelM%2FUi0PMlM%2BAmsFZgY2UnVXNQkpVDcCbA5tBAwBcQ5rAW8DPlJmVTZUJQFhAg8PdA07DzUAOAQyXWcEYVoyXXtTOlJ3DzJTPQIlBSgGdVJvVyAJJVRuAiEOMQRgAW0OKAExA2FSNVV5VGMBNAJkD3UNPg85ACIEeA%3D%3D
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8713360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

gloves, safety glasses, and a lab coat.[10] Work should be conducted in a well-ventilated area
or a fume hood.[9]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5][10]

H319: Causes serious eye irritation.[5][10]

H335: May cause respiratory irritation.[5][10]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][10]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]
e P302+P352: IF ON SKIN: Wash with plenty of water.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong
oxidizing agents.[9] Some suppliers recommend refrigeration.[9]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific applications of 4-Phenylbut-2-
enoic acid are not readily available in the initial search results. However, a patent for the
synthesis of a related compound, 4-phenylbutyric acid, suggests a potential synthetic route.
This process involves the reaction of benzene with butyrolactone in the presence of a Lewis
acid catalyst, such as aluminum chloride, followed by neutralization with a base.[11] While this
method yields the saturated analog, modifications could potentially be explored to introduce the
double bond present in 4-Phenylbut-2-enoic acid.
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Visualizations
Logical Relationship: Compound Identification

Related, Commercially Available Compound

. . identified by CAS: 17812-07-6
4-0x0-4-phenylbut-2-enoic acid P( CAS: 583-06-2 )

Target Compound

. . identified by CAS: 2243-52-9
4-Phenylbut-2-enoic acid PG:A& 60341-39-1)

Click to download full resolution via product page

Caption: Key CAS numbers for identification.

Experimental Workflow: Procurement Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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